Cas no 53402-48-5 (Aziridine,2,2-dimethyl-3-[(3E,7E,11E,15E)-3,7,12,16,20-pentamethyl-3,7,11,15,19-heneicosapentaenyl]-(9CI))

• Product Name: Aziridine,2,2-dimethyl-3-[(3E,7E,11E,15E)-3,7,12,16,20-pentamethyl-3,7,11,15,19-heneicosapentaenyl]-(9CI)
• CAS No: 53402-48-5
• MF: C₃₀H₅₁N
• MW: 425.732649087906
• CID: 378701
• PubChem ID: 6438481
• Update Time: 2025-04-19

Aziridine,2,2-dimethyl-3-[(3E,7E,11E,15E)-3,7,12,16,20-pentamethyl-3,7,11,15,19-heneicosapentaenyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Aziridine,2,2-dimethyl-3-[(3E,7E,11E,15E)-3,7,12,16,20-pentamethyl-3,7,11,15,19-heneicosapentaenyl]-(9CI)
• Aziridine, 2,2-dimethyl-3-(3,7,12,16,20-pentamethyl-3,7,11,15,19-heneicosapentaenyl)-, (all-E)-
• 2,2-dimethyl-3-[(3E,7E,11E,15E)-3,7,12,16,20-pentamethylhenicosa-3,7,11,15,19-pentaenyl]aziridine
• 2,3-iminosqualene
• 53402-48-5

• Inchi： 1S/C30H51N/c1-24(2)14-11-17-27(5)20-12-18-25(3)15-9-10-16-26(4)19-13-21-28(6)22-23-29-30(7,8)31-29/h14-16,20-21,29,31H,9-13,17-19,22-23H2,1-8H3/b25-15+,26-16+,27-20+,28-21+
• InChI Key： VZKFKKSBHDDVOJ-BANQPHDMSA-N
• SMILES： N1C(CC/C(=C/CC/C(/C)=C/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)/C)C1(C)C

Computed Properties

• Exact Mass: 425.40243
• Monoisotopic Mass: 425.402151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10

Experimental Properties

• Density: 0.871
• Boiling Point: 507.4°Cat760mmHg
• Flash Point: 263.5°C
• Refractive Index: 1.492
• PSA: 21.94